Cas no 54598-78-6 (3-(Aminoiminomethyl)thio-2-chloro-propanoic Acid Hydrochloride)

• Product Name: 3-(Aminoiminomethyl)thio-2-chloro-propanoic Acid Hydrochloride
• CAS No: 54598-78-6
• MF: C₄H₈Cl₂N₂O₂S
• MW: 219.089517593384
• CID: 1062713
• PubChem ID: 92016580
• Update Time: 2025-10-19

3-(Aminoiminomethyl)thio-2-chloro-propanoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(Aminoiminomethyl)thio]-2-chloro-propanoic Acid Hydrochloride
• [amino-(2-carboxy-2-chloroethyl)sulfanylmethylidene]azanium,chloride
• 54598-78-6
• 3-(carbamimidoylthio)-2-chloropropanoic acid hydrochloride
• 3-carbamimidoylsulfanyl-2-chloropropanoic acid;hydrochloride
• 3-(Aminoiminomethyl)thio-2-chloro-propanoic Acid Hydrochloride

• Inchi： 1S/C4H7ClN2O2S.ClH/c5-2(3(8)9)1-10-4(6)7;/h2H,1H2,(H3,6,7)(H,8,9);1H
• InChI Key： WHSGRJMDFWVKSS-UHFFFAOYSA-N
• SMILES： ClC(C(=O)O)CSC(=N)N.Cl

Computed Properties

• Exact Mass: 217.96800
• Monoisotopic Mass: 217.9683541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.47000
• LogP: 1.90710

Additional information on 3-(Aminoiminomethyl)thio-2-chloro-propanoic Acid Hydrochloride

Comprehensive Overview of 3-(Aminoiminomethyl)thio-2-chloro-propanoic Acid Hydrochloride (CAS No. 54598-78-6)

3-(Aminoiminomethyl)thio-2-chloro-propanoic Acid Hydrochloride (CAS No. 54598-78-6) is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of thioether derivatives and is characterized by its unique molecular structure, which includes an aminoiminomethyl group and a chloro-propanoic acid backbone. Its hydrochloride salt form enhances solubility and stability, making it a preferred choice for various laboratory and industrial applications.

The compound's CAS No. 54598-78-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Researchers frequently search for this compound due to its potential role in peptide synthesis and enzyme inhibition studies. Recent trends in drug discovery and bioconjugation have sparked renewed interest in 3-(Aminoiminomethyl)thio-2-chloro-propanoic Acid Hydrochloride, as it may serve as a building block for novel therapeutics targeting metabolic disorders.

One of the most frequently asked questions about this compound revolves around its synthetic pathways and purification methods. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to ensure high purity, which is essential for reproducible experimental results. Additionally, the compound's reactivity with other functional groups, such as thiols and amines, makes it a versatile reagent in organic chemistry.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 3-(Aminoiminomethyl)thio-2-chloro-propanoic Acid Hydrochloride to minimize environmental impact. This aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry. The compound's potential applications in biomedical research, such as proteomics and signal transduction studies, further underscore its importance in modern science.

Another area of interest is the compound's storage conditions and shelf life. Proper handling, including storage in a cool, dry environment away from light, is crucial to maintain its integrity. Analytical data, such as melting point and solubility profiles, are often sought after by laboratories to ensure compatibility with experimental protocols.

As the scientific community continues to explore the potential of 3-(Aminoiminomethyl)thio-2-chloro-propanoic Acid Hydrochloride, its role in high-throughput screening and molecular biology is gaining traction. The compound's ability to modulate protein-protein interactions and enzyme activity positions it as a valuable tool in targeted therapy development. With ongoing advancements in computational chemistry, researchers are also leveraging in silico modeling to predict its behavior in complex biological systems.

In summary, 3-(Aminoiminomethyl)thio-2-chloro-propanoic Acid Hydrochloride (CAS No. 54598-78-6) is a multifaceted compound with broad applicability in life sciences and material chemistry. Its unique properties and evolving applications make it a subject of continuous exploration, driven by the need for innovative solutions in healthcare and biotechnology.